Cas no 90006-94-3 (4(3H)-Pyrimidinone,2-methyl-5-(2-propen-1-yl)-)

• Product Name: 4(3H)-Pyrimidinone,2-methyl-5-(2-propen-1-yl)-
• CAS No: 90006-94-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 807337
• PubChem ID: 295802
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-methyl-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-methyl-5-(2-propen-1-yl)-
• 2-methyl-5-prop-2-enyl-1H-pyrimidin-6-one
• 4-Pyrimidinol, 5-allyl-2-methyl- (7CI)
• DTXSID30304321
• NSC-165410
• 4-pyrimidinol,5-allyl-2-methyl-
• NSC165410
• 90006-94-3

• Inchi： 1S/C8H10N2O/c1-3-4-7-5-9-6(2)10-8(7)11/h3,5H,1,4H2,2H3,(H,9,10,11)
• InChI Key： NACQVDDWDKZJEC-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(C)N1)CC=C

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų